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molecular formula C9H14FNO3 B581990 tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate CAS No. 845894-03-3

tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate

Cat. No. B581990
CAS RN: 845894-03-3
M. Wt: 203.213
InChI Key: HPHVNLXMQXEDFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07868014B2

Procedure details

Cool down a suspension of Dess Martin periodinane (279 mg, 0.65 mmol) in dry dichloromethane (1 mL) under nitrogen with an ice bath and add a solution of trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester (90 mg, 0.44 mmol) in dry dichloromethane (1 mL). Stir under nitrogen and allow to warm up to room temperature overnight. Add saturated aqueous sodium hydrogen carbonate, then saturated aqueous sodium thiosulfate and extract with dichloromethane. Combine the organic layers, wash with saturated aqueous sodium chloride, dry (magnesium sulfate) and concentrate to give 3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester which may be used without further purification. Characteristic peaks in the NMR include the proton alpha to the fluorine atom (5.01, 1H, ddd, J=51.52, 7.54, 7.25 Hz).
Name
Dess Martin periodinane
Quantity
279 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
1 mL
Type
solvent
Reaction Step One
Name
trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
90 mg
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester

Identifiers

REACTION_CXSMILES
CC(OI1(OC(C)=O)(OC(C)=O)OC(=O)C2C=CC=CC1=2)=O.[C:23]([O:27][C:28]([N:30]1[CH2:34][C@@H:33]([OH:35])[C@H:32]([F:36])[CH2:31]1)=[O:29])([CH3:26])([CH3:25])[CH3:24]>ClCCl>[C:23]([O:27][C:28]([N:30]1[CH2:34][C:33](=[O:35])[CH:32]([F:36])[CH2:31]1)=[O:29])([CH3:26])([CH3:24])[CH3:25]

Inputs

Step One
Name
Dess Martin periodinane
Quantity
279 mg
Type
reactant
Smiles
CC(=O)OI1(C=2C=CC=CC2C(=O)O1)(OC(=O)C)OC(=O)C
Name
dichloromethane
Quantity
1 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
90 mg
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)F
Name
dichloromethane
Quantity
1 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
Add saturated aqueous sodium hydrogen carbonate, then saturated aqueous sodium thiosulfate and extract with dichloromethane
WASH
Type
WASH
Details
wash with saturated aqueous sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dry (magnesium sulfate)
CONCENTRATION
Type
CONCENTRATION
Details
concentrate

Outcomes

Product
Name
3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC(C(C1)=O)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.